Cas no 69948-24-9 (Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-)
69948-24-9 structure
Product Name:Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
CAS No:69948-24-9
MF:C3H3F5O
MW:150.047338724136
CID:512934
PubChem ID:22178540
Update Time:2025-04-19
Ethane,1-(difluoromethoxy)-1,1,2-trifluoro- Chemical and Physical Properties
Names and Identifiers
-
- Ethane,1-(difluoromethoxy)-1,1,2-trifluoro-
- 1-(difluoromethoxy)-1,1,2-trifluoroethane
- Difluoromethyl 1,1,2-trifluoroethyl ether
- LogP
- DTXSID40871458
- 69948-24-9
- SCHEMBL1996074
- MFNUKMQUVGMCEW-UHFFFAOYSA-N
- Ethane, 1-(difluoromethoxy)-1,1,2-trifluoro-
-
- Inchi: 1S/C3H3F5O/c4-1-3(7,8)9-2(5)6/h2H,1H2
- InChI Key: MFNUKMQUVGMCEW-UHFFFAOYSA-N
- SMILES: FC(CF)(OC(F)F)F
Computed Properties
- Exact Mass: 150.01039
- Monoisotopic Mass: 150.01040553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 82.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 1.4783 (estimate)
- Boiling Point: 16.14°C (rough estimate)
- Flash Point: -29.122°C
- Refractive Index: 1.3543 (estimate)
- PSA: 9.23
Ethane,1-(difluoromethoxy)-1,1,2-trifluoro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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